Cas no 2172192-86-6 (2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2172192-86-6
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• CID: 6419788
• PubChem ID: 165802442
• Update Time: 2025-05-26

2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid
• 2172192-86-6
• EN300-1458263

• Inchi： 1S/C12H9NO4S/c1-17-12(16)10-13-8(11(14)15)9(18-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)
• InChI Key： POGHHZFNHNOIPI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.02522894g/mol
• Monoisotopic Mass: 263.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid

A Comprehensive Overview of 2-(Methoxycarbonyl)-5-Phenyl-1,3-Thiazole-4-Carboxylic Acid (CAS No. 2172192-86-6)

The compound 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid (CAS No. 2172192-86-6) is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule features a thiazole ring system, a phenyl group, and a methoxycarbonyl substituent, making it a versatile scaffold for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The phenyl group in this compound contributes to its aromaticity and stability, while the methoxycarbonyl group introduces polarity and enhances solubility properties. These characteristics make the compound an ideal candidate for exploring its potential as a lead molecule in drug development.

The synthesis of 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazole ring system. Researchers have employed various strategies, including condensation reactions and cyclization techniques, to construct the thiazole core. The introduction of the phenyl group and methoxycarbonyl substituent is achieved through substitution or coupling reactions, ensuring precise control over the final product's structure.

In terms of chemical properties, this compound exhibits moderate stability under standard conditions but may undergo degradation under harsh acidic or basic environments. Its solubility in polar solvents such as water and ethanol is relatively high due to the presence of hydrophilic groups like the carboxylic acid moiety. These properties are crucial for its application in biological assays and pharmacokinetic studies.

The biological activity of 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antitumor agent, with selective cytotoxicity against various cancer cell lines. Additionally, the compound has shown promising anti-inflammatory and antibacterial activities, making it a valuable addition to the arsenal of bioactive molecules.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored functionalities.

In conclusion, 2-(methoxycarbonyl)-5-phenyl-1,3-thiazole-4-carboxylic acid (CAS No. 2172192-86-6) is a multifaceted compound with significant implications in both medicinal chemistry and materials science. Its structural features, coupled with its diverse biological activities, position it as a key molecule for future research and development efforts.